Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol

• CAS No.: 29632-40-4
• Molecular Formula: C18H30N2O4S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol
• InChI: InChI=1S/C12H17NO.C6H13NO3S/c1-13-8-12(14)11-6-4-10(5-7-11)9-2-3-9;8-11(9,10)7-6-4-2-1-3-5-6/h4-7,9,12-14H,2-3,8H2,1H3;6-7H,1-5H2,(H,8,9,10)
• InChI Key: RTFMUIDCVVXJOT-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1=CC=C(C=C1)C2CC2)O.C1CCC(CC1)NS(=O)(=O)O

Description

Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol is a complex organic compound with significant potential in various scientific fields. This compound features a cyclohexylsulfamic acid moiety and a 1-(4-cyclopropylphenyl)-2-(methylamino)ethanol structure, making it a unique molecule with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol typically involves multi-step organic reactions

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and catalytic processes may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonic acids and other oxidized derivatives.

Reduction: Reduction reactions can yield amine derivatives and other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane, and catalysts to facilitate the reactions.

Major Products

Major products formed from these reactions include sulfonic acids, amine derivatives, and substituted compounds with modified functional groups.

Scientific Research Applications

Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials with specific functionalities.

Mechanism of Action

The mechanism of action of Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol involves its interaction with molecular targets such as enzymes and receptors. The compound may modulate biochemical pathways by binding to active sites or altering the conformation of target proteins, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfamic acid derivatives and phenylaminoethanol compounds, such as:

• Cyclohexylsulfamic acid derivatives
• 1-(4-phenyl)-2-(methylamino)ethanol
• Cyclopropylphenyl derivatives

Uniqueness

Cyclohexylsulfamic acid;1-(4-cyclopropylphenyl)-2-(methylamino)ethanol stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and potential biological activity. This uniqueness makes it a valuable compound for research and industrial applications.